Cas no 1804239-52-8 (Ethyl 2-(2-cyanoethyl)-5-(difluoromethyl)benzoate)

• Product Name: Ethyl 2-(2-cyanoethyl)-5-(difluoromethyl)benzoate
• CAS No: 1804239-52-8
• MF: C₁₃H₁₃F₂NO₂
• MW: 253.24463057518
• CID: 4959214
• Update Time: 2025-10-10

Ethyl 2-(2-cyanoethyl)-5-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-cyanoethyl)-5-(difluoromethyl)benzoate

• Inchi： 1S/C13H13F2NO2/c1-2-18-13(17)11-8-10(12(14)15)6-5-9(11)4-3-7-16/h5-6,8,12H,2-4H2,1H3
• InChI Key： SSBLSIGGEATHEU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(=O)OCC)C=1)CCC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 324
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-(2-cyanoethyl)-5-(difluoromethyl)benzoate

Ethyl 2-(2-cyanoethyl)-5-(difluoromethyl)benzoate (CAS No. 1804239-52-8): A Comprehensive Overview

Ethyl 2-(2-cyanoethyl)-5-(difluoromethyl)benzoate, with the chemical identifier CAS No. 1804239-52-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, characterized by its ethyl ester functionality and the presence of both a cyanoethyl and a difluoromethyl substituent on a benzoate backbone, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The structural features of Ethyl 2-(2-cyanoethyl)-5-(difluoromethyl)benzoate make it a versatile intermediate in the synthesis of more complex molecules. The benzoate core is a well-known pharmacophore in medicinal chemistry, often found in drugs with analgesic, anti-inflammatory, and antimicrobial properties. The introduction of the cyanoethyl group introduces a polar and potentially nucleophilic moiety, which can be further functionalized to create bioactive molecules. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a valuable modification in drug design.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. Ethyl 2-(2-cyanoethyl)-5-(difluoromethyl)benzoate has been explored as a precursor in the synthesis of potential therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising activity against various biological targets. The combination of the benzoate core with the electron-withdrawing cyano group and the lipophilic difluoromethyl group creates a unique chemical profile that can be exploited for drug design.

The synthesis of Ethyl 2-(2-cyanoethyl)-5-(difluoromethyl)benzoate involves multi-step organic reactions, typically starting from commercially available benzoic acid derivatives. The introduction of the cyanoethyl group can be achieved through nucleophilic substitution reactions, while the difluoromethylation can be performed using specialized reagents such as trifluoromethanesulfonic anhydride or difluorocarbene sources. These synthetic strategies highlight the compound's utility as a building block in complex molecule construction.

One of the most compelling aspects of Ethyl 2-(2-cyanoethyl)-5-(difluoromethyl)benzoate is its potential application in the development of next-generation pharmaceuticals. Researchers have leveraged its structural motifs to design molecules with improved pharmacokinetic profiles and reduced side effects. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The presence of both polar and lipophilic regions in its structure allows for optimal solubility and membrane permeability, key factors for drug efficacy.

The< strong>difluoromethyl group plays a particularly important role in enhancing the bioactivity of these derivatives. This substituent has been shown to increase metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 enzymes. Additionally, it can improve binding affinity to biological targets by increasing lipophilicity and electronic properties. These attributes make Ethyl 2-(2-cyanoethyl)-5-(difluoromethyl)benzoate an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

The< strong>cyanoethyl moiety also contributes significantly to the compound's versatility. The cyano group is known for its ability to enhance binding interactions through hydrogen bonding and dipole-dipole interactions. Furthermore, it can be further modified through reduction or hydrolysis to introduce other functional groups such as amine or carboxylic acid functionalities. This flexibility allows for the creation of a wide range of derivatives with tailored properties for specific applications.

In conclusion, Ethyl 2-(2-cyanoethyl)-5-(difluoromethyl)benzoate (CAS No. 1804239-52-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the benzoate core, cyanoethyl substituent, and difluoromethyl group, make it a valuable intermediate for synthesizing bioactive molecules. The growing body of research on this compound underscores its importance as a building block for next-generation drugs targeting various diseases.